Cas no 5792-36-9 (2',4'-Dihydroxypropiophenone)

• Product Name: 2',4'-Dihydroxypropiophenone
• CAS No: 5792-36-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00002280
• CID: 46182
• PubChem ID: 87569105
• Update Time: 2025-04-18

2',4'-Dihydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-dihydroxypropiophenone
• 1-(2,4-dihydroxyphenyl)propan-1-one
• 2,4-Dihydroxyphenyl Ethyl Ketone
• 4-Propionylresorcinol
• Propiophenone,2',4'-dihydroxy- (6CI,7CI,8CI)
• 1-(2,4-Dihydroxyphenyl)-1-propanone
• NSC 34096
• Resopropiophenone
• Respropiophenone
• 2,4-Dihydroxypropiophenone
• LLBBBYLDTDJMNU-UHFFFAOYSA-N
• 1-Propanone, 1-(2,4-dihydroxyphenyl)-
• 1-(2,4-Dihydroxy-Phenyl)-Propan-1-One
• NSC34096
• resorcinol fragment, 9
• 2',4'-dihydroxy-propiophenone
• 2\\',4\\'-Dihydroxypropiophenone
• BDBM33221
• 2,4-Dihydroxyphenyl Ethy
• 2',4'-Dihydroxypropiophenone

• MDL： MFCD00002280
• Inchi： 1S/C9H10O3/c1-2-8(11)7-4-3-6(10)5-9(7)12/h3-5,10,12H,2H2,1H3
• InChI Key： LLBBBYLDTDJMNU-UHFFFAOYSA-N
• SMILES： CCC(C1C(O)=CC(O)=CC=1)=O
• BRN： 1238635

Computed Properties

• Exact Mass: 166.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.1708 (rough estimate)
• Melting Point: 99.0 to 102.0 deg-C
• Boiling Point: 178°C/7mmHg(lit.)
• Refractive Index: 1.5260 (estimate)
• PSA: 57.53000
• LogP: 1.69050
• Solubility: Not determined

2',4'-Dihydroxypropiophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone